N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide

• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol
• IUPAC Name: N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C16H17NO4/c1-11(17-16(18)14-4-2-7-20-14)12-5-6-13-15(10-12)21-9-3-8-19-13/h2,4-7,10-11H,3,8-9H2,1H3,(H,17,18)
• InChI Key: MUPSOESKZJINRV-UHFFFAOYSA-N
• SMILES: CC(C1=CC2=C(C=C1)OCCCO2)NC(=O)C3=CC=CO3

Description

N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide, also known as DBF, is a compound that has gained interest in the scientific community due to its potential applications in various fields. DBF is a furan derivative that has been synthesized using a variety of methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide is not fully understood, but it is believed to act on various molecular targets. In neuroscience, N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been shown to enhance the activity of N-methyl-D-aspartate (NMDA) receptors and increase the expression of brain-derived neurotrophic factor (BDNF). In cancer research, N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cell proliferation, and the induction of apoptosis. In neuroscience, N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been shown to enhance long-term potentiation (LTP) and improve cognitive function. In cancer research, N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been shown to induce cell cycle arrest and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide in lab experiments is its high purity and stability. N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been synthesized using optimized methods that produce high yields of pure compound with minimal impurities. However, one limitation of using N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for the study of N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide, including the development of new drugs based on its structure, the investigation of its effects on other molecular targets, and the exploration of its potential applications in other fields. One potential future direction is the investigation of N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide's effects on epigenetic modifications, which are involved in the regulation of gene expression and have been implicated in various diseases. Another potential future direction is the exploration of N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide's potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide is a compound that has gained interest in the scientific community due to its potential applications in various fields. N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been synthesized using optimized methods and has shown promising results in scientific research. N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been shown to have various biochemical and physiological effects, and its mechanism of action is not fully understood. N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has advantages and limitations for lab experiments, and there are many potential future directions for its study.

Synthesis Methods

N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been synthesized using various methods, including the reaction of 2-furoyl chloride with 3,4-dihydro-2H-1,5-benzodioxepin-7-ol in the presence of triethylamine. Another method involves the reaction of 2-furoic acid with 3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethylamine in the presence of N,N'-dicyclohexylcarbodiimide. These methods have been optimized to produce high yields of N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide with minimal impurities.

Scientific Research Applications

N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been shown to have neuroprotective effects and can enhance synaptic plasticity. In cancer research, N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]-2-furamide has been used as a lead compound for the development of new drugs.